2-[4-methoxy(methylsulfonyl)anilino]-N-propylacetamide

• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol
• IUPAC Name: 2-(4-methoxy-N-methylsulfonylanilino)-N-propylacetamide
• InChI: InChI=1S/C13H20N2O4S/c1-4-9-14-13(16)10-15(20(3,17)18)11-5-7-12(19-2)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,14,16)
• InChI Key: URMKHKNBRIPHKP-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=C(C=C1)OC)S(=O)(=O)C

Description

2-[4-methoxy(methylsulfonyl)anilino]-N-propylacetamide, commonly known as MPAA, is a chemical compound that has been widely studied for its potential use in various scientific research applications. MPAA is a member of the acetanilide class of compounds and is known to exhibit a wide range of biochemical and physiological effects. We will also explore the current scientific research applications of MPAA and list potential future directions for further investigation.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is known to act as a histone deacetylase inhibitor. Histone deacetylases are enzymes that play a critical role in the regulation of gene expression. By inhibiting histone deacetylases, MPAA can alter the expression of genes involved in cell growth and proliferation, leading to its anticancer effects.
Biochemical and Physiological Effects:
Apart from its anticancer activity, MPAA has been shown to exhibit a wide range of biochemical and physiological effects. MPAA has been shown to induce apoptosis or programmed cell death in cancer cells. It can also inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for the growth and spread of cancer cells. MPAA has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPAA for lab experiments is its potent anticancer activity. MPAA can be used as a tool compound to study the mechanisms of cancer cell growth and proliferation. However, one of the limitations of MPAA is its potential toxicity. MPAA has been shown to exhibit cytotoxic effects on normal cells, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for further investigation of MPAA. One area of research is the development of more potent and selective histone deacetylase inhibitors based on the structure of MPAA. Another area of research is the investigation of the potential use of MPAA in combination therapy with other anticancer drugs. MPAA can also be studied for its potential use in the treatment of other diseases such as inflammatory diseases and neurodegenerative diseases.
Conclusion:
In conclusion, MPAA is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MPAA exhibits potent anticancer activity and has been shown to induce apoptosis and inhibit angiogenesis. MPAA has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. While MPAA has several advantages for lab experiments, its potential toxicity can limit its use in certain experiments. There are several potential future directions for further investigation of MPAA, including the development of more potent and selective histone deacetylase inhibitors and the investigation of its potential use in combination therapy with other anticancer drugs.

Synthesis Methods

The synthesis of MPAA involves the reaction of 4-methoxy(methylsulfonyl)aniline with propylacetamide in the presence of a catalyst such as palladium on carbon. The reaction is carried out under specific conditions of temperature and pressure, and the resulting product is purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

MPAA has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of MPAA is in the field of cancer research. MPAA has been shown to exhibit potent anticancer activity by inhibiting the growth and proliferation of cancer cells. Studies have also shown that MPAA can sensitize cancer cells to chemotherapy, making it a potential candidate for combination therapy.